Cas no 91725-16-5 ((S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain)
91725-16-5 structure
Product Name:(S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain
CAS No:91725-16-5
MF:C6H13NO2
MW:131.172921895981
CID:2033397
PubChem ID:11355498
Update Time:2025-04-21
(S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain Chemical and Physical Properties
Names and Identifiers
-
- (S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain
- (S)-(1-Carboxy-aethyl)-trimethyl-ammonium
- Betain
- (S)-(1-carboxy-ethyl)-trimethyl-ammonium
- betaine
- (S)-alpha-Trimethylammonium-propionsaeure
- alanine betaine
- alpha-alaninebetaine
- methylbetain
- 2-(trimethylazaniumyl)propanoate
- DTXSID401345900
- starbld0019802
- 91725-16-5
- 2-(Trimethylammonio)propanoate
- CHEBI:145235
- SCHEMBL1230610
-
- Inchi: 1S/C6H13NO2/c1-5(6(8)9)7(2,3)4/h5H,1-4H3
- InChI Key: CJKONRHMUGBAQI-UHFFFAOYSA-N
- SMILES: [O-]C(C(C)[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 131.094628657Da
- Monoisotopic Mass: 131.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 40.1Ų
(S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
91725-16-5 ((S)-(1-Carboxy-aethyl)-trimethyl-ammonium; Betain) Related Products
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